4-Hydroxy-6-(4-methoxyphenyl)-5-(4-methylbenzoyl)-4-(trifluoromethyl)tetrahydro-2(1H)-pyrimidinone
4-Hydroxy-6-(4-methoxyphenyl)-5-(4-methylbenzoyl)-4-(trifluoromethyl)tetrahydro-2(1H)-pyrimidinone
Brand Name:
Vulcanchem
CAS No.:
474302-68-6
VCID:
VC0361858
InChI:
InChI=1S/C20H19F3N2O4/c1-11-3-5-13(6-4-11)17(26)15-16(12-7-9-14(29-2)10-8-12)24-18(27)25-19(15,28)20(21,22)23/h3-10,15-16,28H,1-2H3,(H2,24,25,27)
SMILES:
CC1=CC=C(C=C1)C(=O)C2C(NC(=O)NC2(C(F)(F)F)O)C3=CC=C(C=C3)OC
Molecular Formula:
C20H19F3N2O4
Molecular Weight:
408.4g/mol
4-Hydroxy-6-(4-methoxyphenyl)-5-(4-methylbenzoyl)-4-(trifluoromethyl)tetrahydro-2(1H)-pyrimidinone
CAS No.: 474302-68-6
Main Products
VCID: VC0361858
Molecular Formula: C20H19F3N2O4
Molecular Weight: 408.4g/mol
| CAS No. | 474302-68-6 |
|---|---|
| Product Name | 4-Hydroxy-6-(4-methoxyphenyl)-5-(4-methylbenzoyl)-4-(trifluoromethyl)tetrahydro-2(1H)-pyrimidinone |
| Molecular Formula | C20H19F3N2O4 |
| Molecular Weight | 408.4g/mol |
| IUPAC Name | 4-hydroxy-6-(4-methoxyphenyl)-5-(4-methylbenzoyl)-4-(trifluoromethyl)-1,3-diazinan-2-one |
| Standard InChI | InChI=1S/C20H19F3N2O4/c1-11-3-5-13(6-4-11)17(26)15-16(12-7-9-14(29-2)10-8-12)24-18(27)25-19(15,28)20(21,22)23/h3-10,15-16,28H,1-2H3,(H2,24,25,27) |
| Standard InChIKey | LECMBOBJABEQBY-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C(=O)C2C(NC(=O)NC2(C(F)(F)F)O)C3=CC=C(C=C3)OC |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)C2C(NC(=O)NC2(C(F)(F)F)O)C3=CC=C(C=C3)OC |
| PubChem Compound | 2918303 |
| Last Modified | Nov 11 2021 |
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